Benzoyl Chloride Benzoyl Chloride Benzoyl chloride appears as a colorless fuming liquid with a pungent odor. Flash point 162°F. Lachrymator, irritating to skin and eyes. Corrosive to metals and tissue. Density 10.2 lb / gal. Used in medicine and in the manufacture of other chemicals.
Benzoyl chloride is a member of benzoic acids.
Brand Name: Vulcanchem
CAS No.: 98-88-4
VCID: VC0041296
InChI: InChI=1S/C7H5ClO/c8-7(9)6-4-2-1-3-5-6/h1-5H
SMILES: C1=CC=C(C=C1)C(=O)Cl
Molecular Formula: C7H5ClO
C6H5COCl
C6H5COCl
C7H5ClO
Molecular Weight: 140.56 g/mol

Benzoyl Chloride

CAS No.: 98-88-4

Reference Standards

VCID: VC0041296

Molecular Formula: C7H5ClO
C6H5COCl
C6H5COCl
C7H5ClO

Molecular Weight: 140.56 g/mol

Benzoyl Chloride - 98-88-4

CAS No. 98-88-4
Product Name Benzoyl Chloride
Molecular Formula C7H5ClO
C6H5COCl
C6H5COCl
C7H5ClO
Molecular Weight 140.56 g/mol
IUPAC Name benzoyl chloride
Standard InChI InChI=1S/C7H5ClO/c8-7(9)6-4-2-1-3-5-6/h1-5H
Standard InChIKey PASDCCFISLVPSO-UHFFFAOYSA-N
Impurities Maximum Limits of Impurities: residue after ignition 0.005%; phosphorus compounds (as P) 0.002%; heavy metals (as Pb) 0.001%; iron (Fe) 0.001%.
SMILES C1=CC=C(C=C1)C(=O)Cl
Canonical SMILES C1=CC=C(C=C1)C(=O)Cl
Boiling Point 387 °F at 760 mm Hg (NTP, 1992)
197.2 °C
201 °C
387°F
Colorform Liquid
Transparent, colorless liquid
Colorless, fuming liquid
Colorless to slightly yellow liquid
Density 1.211 at 77 °F (USCG, 1999)
1.2070 at 25 °C/4 °C
Relative density (water = 1): 1.21
1.211
Flash Point 162 °F (NTP, 1992)
72 °C (162 °F) - closed cup
162 °F (72 °C)(open cup)
68 °C (closed cup)
72 °C c.c.
162°F
Melting Point 30.2 °F (NTP, 1992)
-1.0 °C
-0.5 °C
-1 °C
30.2°F
Physical Description Benzoyl chloride appears as a colorless fuming liquid with a pungent odor. Flash point 162°F. Lachrymator, irritating to skin and eyes. Corrosive to metals and tissue. Density 10.2 lb / gal. Used in medicine and in the manufacture of other chemicals.
Liquid
FUMING COLOURLESS LIQUID WITH PUNGENT ODOUR.
A colorless fuming liquid with a pungent odor.
Description Benzoyl chloride appears as a colorless fuming liquid with a pungent odor. Flash point 162°F. Lachrymator, irritating to skin and eyes. Corrosive to metals and tissue. Density 10.2 lb / gal. Used in medicine and in the manufacture of other chemicals.
Benzoyl chloride is a member of benzoic acids.
Shelf Life Stable under recommended storage conditions.
Solubility Decomposes (NTP, 1992)
In water, 1.05X10+4 mg/L at 25 °C (est)
Decomposed by water, alcohol
Miscible with ethyl ether; soluble in benzene, carbon tetrachloride, carbon disulfide
Miscible with ether, benzene, carbon disulfide, oils
Soluble in ether and carbon disulfide
Solubility in water: reaction
Synonyms α-Chlorobenzaldehyde; Benzenecarbonyl Chloride; Benzoic Acid Chloride; Phenylcarbonyl Chloride;
Vapor Density 4.88 (NTP, 1992) (Relative to Air)
4.88 (Air = 1)
Relative vapor density (air = 1): 4.88
4.88
Vapor Pressure 0.4 mm Hg at 68 °F ; 1 mm Hg at 89.8° F (NTP, 1992)
0.70 mmHg
0.700 mm Hg at 25 °C, extrapolated
Vapor pressure, Pa at 20 °C: 50
0.4 mmHg
PubChem Compound 7412
Last Modified Nov 11 2021
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